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Compound of Interest

Compound Name: (Dab9)-Neurotensin (8-13)

Cat. No.: B15095459

For researchers, scientists, and drug development professionals, ensuring safe handling and
proper disposal of specialized compounds like (Dab9)-Neurotensin (8-13) is paramount. This
document provides a comprehensive guide to its safe management in a laboratory setting, from
handling to final disposal, ensuring operational safety and regulatory compliance. While
specific data for the (Dab9) variant is limited, the following procedures are based on the safety
profile of the parent compound, Neurotensin (8-13), and standard laboratory practices for
peptide-based reagents.

Hazard Identification and Safety Precautions

Based on the Safety Data Sheet (SDS) for Neurotensin (8-13), the hazards of this material
have not been thoroughly investigated. Therefore, it is recommended to handle it with caution,
employing standard laboratory safety protocols.

Potential Health Effects:

e Ingestion: May be harmful if swallowed.[1]

o Skin Contact: May be harmful if it comes in contact with the skin.[1]
 Inhalation: May cause respiratory tract irritation if inhaled.[1]
Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses or goggles.
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» Hand Protection: Chemical-resistant gloves.

e Respiratory Protection: Use a dust mask or work in a well-ventilated area, preferably a fume
hood, when handling the solid form.

» Skin and Body Protection: Laboratory coat.

Quantitative Data Summary

While specific quantitative toxicity data for (Dab9)-Neurotensin (8-13) is not readily available,
the following table summarizes key physical and handling properties derived from supplier
datasheets for the parent compound, Neurotensin (8-13).

Property Value Source
Molecular Formula C38H64N1208 Real-Gene Labs
Molecular Weight ~817.01 g/mol Real-Gene Labs
Appearance White to off-white powder ChemicalBook
Purity (HPLC) >95% Real-Gene Labs

-20°C, desiccated and
Recommended Storage ) AnaSpec Inc.
protected from light

o Room temperature or with gel Selleck Chemicals, Real-Gene
Shipping Temperature
packs Labs

Experimental Protocols: Standard Handling and
Spill Response

Standard Handling Protocol:

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the
workspace by covering the bench with absorbent, disposable material.

» Weighing: If working with the solid form, weigh the required amount in a fume hood or a
ventilated enclosure to minimize inhalation risk.
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e Solubilization: If preparing a solution, add the solvent slowly to the vial containing the peptide
to avoid splashing.

o Storage: Store the compound in a tightly sealed container at the recommended temperature
of -20°C, away from oxidizing agents.[1]

Spill Response Protocol:
e Evacuate: If a significant spill occurs, evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For a solid spill, gently cover with a damp paper towel to avoid raising dust. For a
liquid spill, absorb with an inert material (e.g., vermiculite, sand).

o Clean: Wearing appropriate PPE, carefully scoop the contained material into a sealed
container labeled as chemical waste.

o Decontaminate: Clean the spill area with a suitable laboratory disinfectant or detergent,
followed by a water rinse.

» Dispose: Dispose of all contaminated materials (paper towels, absorbent material, gloves) as
chemical waste according to institutional guidelines.

Proper Disposal Procedures

The disposal of (Dab9)-Neurotensin (8-13) and its contaminated materials must be handled
with care to ensure the safety of laboratory personnel and the environment. Always adhere to
your institution's and local regulatory guidelines for chemical waste disposal.

Step-by-Step Disposal Guide:
e Unused Product:

o Solid Waste: Collect any unused or expired solid (Dab9)-Neurotensin (8-13) in its original
container or a clearly labeled, sealed waste container.
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o Liquid Waste: Solutions containing (Dab9)-Neurotensin (8-13) should be collected in a
designated, sealed, and clearly labeled liquid chemical waste container. Do not pour down
the drain.

e Contaminated Materials:

o Sharps: Any needles, syringes, or other sharps used to handle the compound should be
disposed of in a designated sharps container.

o Consumables: Pipette tips, centrifuge tubes, gloves, and other contaminated disposable
labware should be collected in a biohazard or chemical waste bag and sealed.

o Decontamination of Reusable Labware:

o Glassware and other reusable items should be decontaminated by soaking in a suitable
laboratory cleaning solution before standard washing.

o Waste Segregation and Labeling:

o Properly segregate waste streams (e.g., solid chemical waste, liquid chemical waste,
sharps).

o Clearly label all waste containers with the contents, including the name "(Dab9)-
Neurotensin (8-13)," and any associated hazards.

 Final Disposal:

o Arrange for the collection of the chemical waste by your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor.

Below is a diagram illustrating the logical workflow for the proper disposal of (Dab9)-
Neurotensin (8-13).
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Caption: Waste Disposal Workflow for (Dab9)-Neurotensin (8-13).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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